Cas no 120277-21-6 (7-Methyl-1H-indazol-3-ol)

• Product Name: 7-Methyl-1H-indazol-3-ol
• CAS No: 120277-21-6
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD15529720
• CID: 105182
• PubChem ID: 22367880
• Update Time: 2025-05-26

7-Methyl-1H-indazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-1H-indazol-3-ol
• 3H-INDAZOL-3-ONE,1,2-DIHYDRO-7-METHYL-
• 3-Hydroxy-7-methyl 1H-indazole
• 7-METHYL-1,2-DIHYDRO-3H-INDAZOL-3-ONE
• ACMC-20motm
• AG-D-44129
• CTK4B1774
• SureCN9669189
• 7-methyl-1H-indazol-3(2H)-one
• 3H-Indazol-3-one, 1,2-dihydro-7-Methyl-
• AKOS006288308
• 120277-21-6
• F18597
• SCHEMBL20674199
• CS-0442362
• 3-HYDROXY-7-METHYL1H-INDAZOLE
• DTXSID80625235
• A892275
• SCHEMBL9669189
• 7-METHYL-1,2-DIHYDROINDAZOL-3-ONE

• MDL： MFCD15529720
• Inchi： 1S/C8H8N2O/c1-5-3-2-4-6-7(5)9-10-8(6)11/h2-4H,1H3,(H2,9,10,11)
• InChI Key： CJOVTXHCNDSIQZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C)C=2NN1

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 7-Methyl-1H-indazol-3-ol

Introduction to 7-Methyl-1H-indazol-3-ol (CAS No. 120277-21-6)

7-Methyl-1H-indazol-3-ol, with the CAS number 120277-21-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of 7-Methyl-1H-indazol-3-ol make it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 7-Methyl-1H-indazol-3-ol consists of a fused benzene and pyrazole ring system with a hydroxyl group at the 3-position and a methyl group at the 7-position. This arrangement confers specific physicochemical properties that are crucial for its biological activity. The hydroxyl group can participate in hydrogen bonding, enhancing the compound's solubility and interactions with biological targets. The methyl group at the 7-position contributes to the overall lipophilicity, influencing the compound's ability to cross cell membranes and reach its intended site of action.

Recent studies have highlighted the potential of 7-Methyl-1H-indazol-3-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 7-Methyl-1H-indazol-3-ol exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 7-Methyl-1H-indazol-3-ol has shown promise in cancer research. A research team from the University of California, San Francisco, reported that certain derivatives of this compound can selectively target and inhibit cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Specifically, these derivatives were found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The neuroprotective potential of 7-Methyl-1H-indazol-3-ol has also been explored. A study published in Neuropharmacology found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating mitochondrial function. This property could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic accessibility of 7-Methyl-1H-indazol-3-ol further enhances its utility in drug discovery. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One notable method involves a palladium-catalyzed coupling reaction followed by selective hydroxylation at the 3-position. These synthetic strategies allow for the rapid generation of structurally diverse analogs, facilitating structure-activity relationship (SAR) studies and optimization for specific therapeutic applications.

In preclinical studies, 7-Methyl-1H-indazol-3-ol has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These characteristics are essential for advancing compounds into clinical trials and ultimately into clinical use. Several pharmaceutical companies are currently investigating derivatives of 7-Methyl-1H-indazol-3-ol for their potential therapeutic applications.

The future prospects for 7-Methyl-1H-indazol-3-ol are promising. Ongoing research is focused on optimizing its pharmacological properties through rational drug design and exploring new therapeutic indications. Collaborations between academic institutions and pharmaceutical companies are driving innovation in this field, bringing us closer to developing effective treatments for a range of diseases.

In conclusion, 7-Methyl-1H-indazol-3-ol (CAS No. 120277-21-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive scaffold for drug discovery. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in advancing medical treatments.